4-(1-cyano-1-methylethoxy)benzoic acid
Overview
Description
4-(1-cyano-1-methylethoxy)benzoic acid (4-CMEBA) is a synthetic organic compound that is used in scientific research for its unique properties. It is an important intermediate in the synthesis of various organic compounds, and is used in a variety of applications, including drug synthesis, organic synthesis, and analytical chemistry. 4-CMEBA is also known as 4-cyano-1-methylethoxybenzoic acid, 4-cyano-1-methoxybenzoic acid, and 4-cyano-1-methoxybenzene. This compound has been studied extensively in recent years due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 4-CMEBA is not yet fully understood. However, it is known that 4-CMEBA can act as an acid or base in certain reactions. When acting as an acid, 4-CMEBA can act as a proton donor, which can lead to the formation of various acid-base complexes. When acting as a base, 4-CMEBA can act as a proton acceptor, which can lead to the formation of various salt-base complexes. In addition, 4-CMEBA can also act as a catalyst in certain reactions, which can lead to the formation of various products.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-CMEBA are not yet fully understood. However, it is known that 4-CMEBA can act as an inhibitor of certain enzymes, including cytochrome P450 enzymes. In addition, 4-CMEBA has been found to have antioxidant and anti-inflammatory effects in animal studies. It has also been found to have anti-cancer effects in cell culture studies.
Advantages and Limitations for Lab Experiments
The advantages of using 4-CMEBA in laboratory experiments include its low cost and availability, its stability in a wide range of temperatures and pH values, and its ability to act as an acid or base in certain reactions. The limitations of using 4-CMEBA in laboratory experiments include its potential toxicity, its potential to react with certain compounds, and its inability to act as a catalyst in certain reactions.
Future Directions
The future of 4-CMEBA research is promising. There is a need for further research into the biochemical and physiological effects of 4-CMEBA, as well as its potential applications in drug synthesis and organic synthesis. In addition, further research into the mechanism of action of 4-CMEBA is needed in order to better understand its potential as an inhibitor of certain enzymes and as an antioxidant and anti-inflammatory agent. Finally, further research into the potential toxicity of 4-CMEBA is needed in order to ensure its safety for use in laboratory experiments.
Synthesis Methods
The synthesis of 4-CMEBA can be accomplished through a variety of methods. The most common method is the reaction of 4-cyano-1-methoxybenzene with an acid or base. This reaction produces 4-CMEBA, which can then be isolated and purified. Other methods of synthesis include the reaction of 4-cyano-1-methoxybenzene with an alkyl halide, an alkyl sulfonate, or an alkyl ester. In addition, 4-CMEBA can be synthesized from 4-cyano-1-methoxybenzene and an alkyl halide using a Grignard reaction.
Scientific Research Applications
4-CMEBA has been studied extensively in recent years due to its potential applications in various fields. It is an important intermediate in the synthesis of various organic compounds, and is used in a variety of applications, including drug synthesis, organic synthesis, and analytical chemistry. In drug synthesis, 4-CMEBA can be used as a starting material for the synthesis of various drugs, such as anti-cancer drugs, anti-inflammatory drugs, and antibiotics. In organic synthesis, 4-CMEBA can be used as a reagent for the synthesis of various organic compounds, such as amines and carboxylic acids. In analytical chemistry, 4-CMEBA can be used as a reagent for the detection and quantification of various compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(1-cyano-1-methylethoxy)benzoic acid involves the reaction of 4-hydroxybenzoic acid with 1-cyano-1-methylethyl bromide in the presence of a base to form 4-(1-cyano-1-methylethoxy)benzoic acid.", "Starting Materials": [ "4-hydroxybenzoic acid", "1-cyano-1-methylethyl bromide", "Base (e.g. potassium carbonate)" ], "Reaction": [ "Step 1: Dissolve 4-hydroxybenzoic acid in a suitable solvent (e.g. dichloromethane).", "Step 2: Add a base (e.g. potassium carbonate) to the solution and stir.", "Step 3: Add 1-cyano-1-methylethyl bromide to the solution and stir at room temperature for several hours.", "Step 4: Acidify the reaction mixture with hydrochloric acid to obtain the crude product.", "Step 5: Purify the crude product by recrystallization or column chromatography to obtain 4-(1-cyano-1-methylethoxy)benzoic acid." ] } | |
CAS RN |
1896156-27-6 |
Molecular Formula |
C11H11NO3 |
Molecular Weight |
205.21 g/mol |
IUPAC Name |
4-(2-cyanopropan-2-yloxy)benzoic acid |
InChI |
InChI=1S/C11H11NO3/c1-11(2,7-12)15-9-5-3-8(4-6-9)10(13)14/h3-6H,1-2H3,(H,13,14) |
InChI Key |
UHPNRMIKQPIENL-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C#N)OC1=CC=C(C=C1)C(=O)O |
Purity |
95 |
Origin of Product |
United States |
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